molecular formula C12H10O2S B8587459 4-o-Tolyl-thiophene-2-carboxylic acid

4-o-Tolyl-thiophene-2-carboxylic acid

Cat. No.: B8587459
M. Wt: 218.27 g/mol
InChI Key: INHFMCUASFSBLK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-o-Tolyl-thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C12H10O2S and its molecular weight is 218.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H10O2S

Molecular Weight

218.27 g/mol

IUPAC Name

4-(2-methylphenyl)thiophene-2-carboxylic acid

InChI

InChI=1S/C12H10O2S/c1-8-4-2-3-5-10(8)9-6-11(12(13)14)15-7-9/h2-7H,1H3,(H,13,14)

InChI Key

INHFMCUASFSBLK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1C2=CSC(=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

At 5° C., o-tolyl-acetaldehyde (3.50 g, 29 mmol) is added to a mixture of POCl3 (7.5 mL, 93 mmol) and DMF (8 mL). The mixture is stirred at 70° C. for 3 h before the reaction is quenched by adding water/ice and NaOAc (17 g) and extracted with EA (2×150 mL). The solvent of the organic extract is evaporated and the product is purified by CC on silica gel eluting with heptane:EA 9:1. The resulting oil (2.5 g) is dissolved in ethanol (5 mL) and then added dropwise to a freshly prepared solution of Na (318 mg, 13.8 mmol) and ethyl-2-mercaptoacetate (1.64 g, 13.6 mmol) in ethanol (15 mL). The reaction mixture is stirred at rt for 16 h, then at 70° C. for 2 h. 3 M aq. NaOH (15 mL) is added and the mixture is stirred at 70° C. for 2 h. The mixture is cooled to rt, diluted with water and extracted with DCM. The aqueous phase is acidified with aq. HCl and extracted with EA. The organic extract is dried over MgSO4 and the solvent is evaporated to give crude 4-o-tolyl-thiophene-2-carboxylic acid (790 mg) as a brown solid; LC-MS: tR=0.91 min.
Quantity
3.5 g
Type
reactant
Reaction Step One
Name
Quantity
7.5 mL
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
solvent
Reaction Step One
[Compound]
Name
Na
Quantity
318 mg
Type
reactant
Reaction Step Two
Quantity
1.64 g
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
reactant
Reaction Step Two
Name
Quantity
15 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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